Cas no 598-03-8 (1-Propylsulfonylpropane)
1-Propylsulfonylpropane structure
Product Name:1-Propylsulfonylpropane
CAS No:598-03-8
MF:C6H14O2S
MW:150.239161014557
MDL:MFCD00007570
CID:368561
PubChem ID:87567721
Update Time:2025-07-28
1-Propylsulfonylpropane Chemical and Physical Properties
Names and Identifiers
-
- Propane,1,1'-sulfonylbis-
- Dipropyl Sulfone
- 1-propylsulfonylpropane
- Propylsulfone
- DIPROPYL SULFATE
- Propyl Sulfone
- Di-n-propyl sulfone
- Propane, 1,1'-sulfonylbis-
- 1-(Propylsulfonyl)propane
- Dipropyl sulphone
- n-Propyl sulfone
- 581DRO3V26
- dipropylsulfone
- (propylsulfonyl)propane
- Propyl sulfone (8CI)
- Propane,1'-sulfonylbis-
- 1,1'-Sulphonylbispropane
- 1-(Propylsulfonyl)propane #
- NSC4865
- JEXYCADTAFPULN-UHFFFAOY
- DTXSID6060501
- D89800
- NSC-4865
- JEXYCADTAFPULN-UHFFFAOYSA-N
- FT-0632487
- Q27261538
- DIPROPYL SULFONE [HSDB]
- 1-(propane-1-sulfonyl)propane
- MFCD00007570
- UNII-581DRO3V26
- NS00034242
- AS-58840
- SCHEMBL152599
- AKOS006223691
- InChI=1/C6H14O2S/c1-3-5-9(7,8)6-4-2/h3-6H2,1-2H
- 598-03-8
- HSDB 6466
- NSC 4865
- D1171
- A832476
- AI3-02075
- EINECS 209-913-0
- DTXCID2042694
- Propane, 1,1'sulfonylbis
- Propyl sulphone
- DB-053469
- Dinpropyl sulfone
- 1-Propylsulfonylpropane
-
- MDL： MFCD00007570
- Inchi： 1S/C6H14O2S/c1-3-5-9(7,8)6-4-2/h3-6H2,1-2H3
- InChI Key： JEXYCADTAFPULN-UHFFFAOYSA-N
- SMILES： S(CCC)(CCC)(=O)=O
Computed Properties
- Exact Mass: 150.07100
- Monoisotopic Mass: 150.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 42.5
Experimental Properties
- Density: 1.109 g/mL at 20 °C(lit.)
- Melting Point: 27-31 °C
- Boiling Point: 269.85°C
- Flash Point: 31 °C
- Refractive Index: n20/D 1.413
- PSA: 42.52000
- LogP: 2.30200
1-Propylsulfonylpropane Security Information
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R34
1-Propylsulfonylpropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008053-1g |
Propyl sulfone |
598-03-8 | 99.0% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 008053-5g |
Propyl sulfone |
598-03-8 | 99.0% | 5g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 008053-25g |
Propyl sulfone |
598-03-8 | 99.0% | 25g |
￡55.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D862802-1g |
Dipropyl Sulfone |
598-03-8 | ≥99% | 1g |
￥116.00 | 2022-01-11 | |
| Apollo Scientific | OR927856-5g |
Propyl sulfone |
598-03-8 | 99+% | 5g |
£23.00 | 2025-03-21 | |
| Apollo Scientific | OR927856-25g |
Propyl sulfone |
598-03-8 | 99+% | 25g |
£134.00 | 2025-02-20 | |
| TRC | B523630-250mg |
1-Propylsulfonylpropane |
598-03-8 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B523630-500mg |
1-Propylsulfonylpropane |
598-03-8 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B523630-2.5g |
1-Propylsulfonylpropane |
598-03-8 | 2.5g |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D862802-5g |
Dipropyl Sulfone |
598-03-8 | ≥99% | 5g |
￥488.00 | 2022-01-11 |
1-Propylsulfonylpropane Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
598-03-8 (1-Propylsulfonylpropane) Related Products
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- 62738-03-8(Thiecane, 1,1-dioxide)
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- 4253-99-0(Pentane,1-(pentylsulfonyl)-)
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- 16891-95-5( )
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